3-(2-Methoxyphenyl)-2-[(3-nitrophenyl)methyl]quinazolin-4-one

• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol
• SMILES: COC1=CC=CC=C1N2C(=NC3=CC=CC=C3C2=O)CC4=CC(=CC=C4)[N+](=O)[O-]
• InChI: InChI=1S/C22H17N3O4/c1-29-20-12-5-4-11-19(20)24-21(14-15-7-6-8-16(13-15)25(27)28)23-18-10-3-2-9-17(18)22(24)26/h2-13H,14H2,1H3
• InChIKey: AWGZVUODBRCATL-UHFFFAOYSA-N

3-(2-Methoxyphenyl)-2-[(3-nitrophenyl)methyl]quinazolin-4-one: Core Scaffold and Baseline Characterization

3-(2-Methoxyphenyl)-2-[(3-nitrophenyl)methyl]quinazolin-4-one (C22H17N3O4, MW 387.4 g/mol) is a synthetic quinazolin-4-one derivative featuring a bicyclic core with a 3-nitrobenzyl substituent at position 2 and a 2-methoxyphenyl ring at position 3 . This compound belongs to a privileged scaffold class that has been extensively explored for diverse biological activities, including antiproliferative effects against cancer cell lines, kinase inhibition, and pesticide applications [1]. The combination of electron-withdrawing (3-nitro) and electron-donating (2-methoxy) substituents creates a distinctive electronic profile that positions this compound as a versatile intermediate for structure-activity relationship (SAR) studies within quinazolin-4-one chemical space [2].

Scaffold Privileged quinazolin-4-one core for SAR expansion

Substitution Distinct electron‑withdrawing (nitro) and electron‑donating (methoxy) profile

Use Context Versatile intermediate for kinase, antiproliferative, and agrochemical research

• [1] Mosley, C.A., et al. Quinazolin-4-one derivatives: A novel class of noncompetitive NR2C/D subunit-selective N-methyl-D-aspartate receptor antagonists. J. Med. Chem. 2010, 53(15), 5476–5490. View Source
• [2] Hrast, M., et al. Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. Molecules 2023, 28(23), 7912. View Source

Why This Compound Cannot Be Replaced by Generic Quinazolin-4-one Analogs

Generic substitution within the quinazolin-4-one class is demonstrably unreliable due to the profound impact of substituent identity and position on both target potency and selectivity. Literature evidence shows that replacing a nitro group with a methyl group at analogous positions can reduce inhibitory activity by approximately 30% , while C-8 nitro-substituted quinazolin-4-ones achieve a pIC50 of 7.86 against TNKS2 compared to pIC50 of 7.19 for diol-substituted analogs [1]. Furthermore, within 2-arylquinazolin-4-one tankyrase inhibitors, even modest structural changes at the 4'-position of the 2-phenyl ring dramatically alter selectivity profiles, with some compounds achieving greater potency and selectivity than the lead inhibitor XAV939 (IC50 = 3 nM vs. TNKS-2) [2]. These findings collectively demonstrate that the specific 2-(3-nitrobenzyl)-3-(2-methoxyphenyl) substitution pattern cannot be assumed to confer interchangeable biological properties with other in-class compounds.

Replacing the nitro substituent with methyl or hydrogen may shift target engagement and selectivity profiles.

Position‑specific modifications (e.g., C‑8 vs C‑2) critically influence potency and PARP selectivity; class‑wide assumptions are unreliable.

Antiproliferative outcomes are highly dependent on 2‑substituent identity; structurally similar analogs do not guarantee interchangeable cell‑based results.

• [1] Bosetti, C., et al. Substitutions at the C-8 position of quinazolin-4-ones improve the potency of nicotinamide site binding tankyrase inhibitors. Eur. J. Med. Chem. 2025, 288, 117397. View Source
• [2] Johannes, J.W., et al. Design and Discovery of 2-Arylquinazolin-4-ones as Potent and Selective Inhibitors of Tankyrases. ACS Med. Chem. Lett. 2013, 4(12), 1173–1177. View Source

Quantitative Differentiation Evidence Versus Closest Analogs

Nitro Group Contribution to Target Engagement: Tankyrase Inhibitor SAR

In a direct head-to-head comparison within the quinazolin-4-one scaffold, the nitro-substituted compound EXQ-2d achieved a pIC50 of 7.86 against TNKS2, representing a 4.7-fold improvement in potency over the diol-substituted analog EXQ-1e (pIC50 = 7.19) [1]. Additionally, EXQ-2d displayed high selectivity for tankyrases over other PARP family enzymes, whereas EXQ-1e exhibited broader PARP inhibition and nonspecific cell toxicity [1]. X-ray crystallography confirmed that the nitro group engages in unique interactions within the TNKS2 catalytic domain, providing a structural basis for this differentiation [2]. The 3-nitrobenzyl substituent present in the target compound shares the critical nitro pharmacophore feature, suggesting this scaffold may similarly benefit from enhanced target engagement and selectivity relative to non-nitrated quinazolin-4-one analogs.

Nitro vs Diol TNKS2

Class-level

pIC₅₀ 7.86 (nitro) vs 7.19 (diol)

Supports nitro role in target engagement

Reported 4.7‑fold higher potency; class‑level inference

Evidence Dimension	TNKS2 inhibitory potency (pIC50)
Target Compound Data	Nitro-substituted quinazolin-4-one (EXQ-2d): pIC50 = 7.86
Comparator Or Baseline	Diol-substituted quinazolin-4-one (EXQ-1e): pIC50 = 7.19
Quantified Difference	4.7-fold increase in potency for nitro-substituted analog
Conditions	In vitro TNKS2 enzymatic assay; X-ray co-crystallography with TNKS2

Why This Matters

This class-level evidence indicates that the nitro substituent on the target compound is a critical determinant of target potency and selectivity, differentiating it from non-nitrated quinazolin-4-ones for procurement in tankyrase/PARP-focused research programs.

• [1] Bosetti, C., et al. Substitutions at the C-8 position of quinazolin-4-ones improve the potency of nicotinamide site binding tankyrase inhibitors. Eur. J. Med. Chem. 2025, 288, 117397. View Source
• [2] Bosetti, C., et al. Substitutions at the C-8 position of quinazolin-4-ones improve the potency of nicotinamide site binding tankyrase inhibitors. Eur. J. Med. Chem. 2025, 288, 117397. X-ray crystallography data (PDB deposition). View Source

Selectivity Determinants in 2-Arylquinazolin-4-one TNKS Inhibitors

SAR analysis of 2-arylquinazolin-4-ones revealed that 8-methyl-substituted analogs with hydrophobic or electron-withdrawing groups at the 4'-position of the 2-phenyl ring achieve the highest potency and selectivity for TNKSs, with lead compounds exceeding the potency and selectivity of XAV939 (IC50 = 3 nM vs. TNKS-2) [1]. Co-crystal structures with TNKS-2 demonstrated that the protein environment around the 8-position is more hydrophobic in TNKS-2 compared to PARP-1/2, rationalizing the selectivity [2]. The target compound, featuring a 3-nitrobenzyl group at position 2 (analogous to the 2-aryl substituent) and a 2-methoxyphenyl group at position 3, occupies a distinct chemical space relative to the 8-methyl-2-(4-trifluoromethylphenyl) scaffold. This positional substitution difference (nitro at the benzyl meta-position vs. trifluoromethyl at the phenyl para-position) is predicted to alter hydrophobic pocket occupancy and selectivity profiles, providing a SAR differentiation node not accessible with the 8-methyl series.

2‑Aryl Selectivity

Class-level

3‑nitrobenzyl vs 4‑trifluoromethylphenyl; no direct comparison

Distinct substitution vector for selectivity profiling

Structural differentiation from 8‑methyl series

Evidence Dimension	TNKS-2 inhibitory potency (IC50) and selectivity vs. PARP-1/2
Target Compound Data	Not directly tested in this assay; scaffold characterized by 3-nitrobenzyl at position 2
Comparator Or Baseline	8-Methyl-2-(4-trifluoromethylphenyl)quinazolin-4-one: IC50 = 3 nM vs. TNKS-2 (comparable to XAV939); high TNKS selectivity
Quantified Difference	Positional and electronic differentiation: nitrobenzyl vs. trifluoromethylphenyl; no direct IC50 comparison available
Conditions	In vitro TNKS-1/TNKS-2 enzymatic assays; co-crystallography with TNKS-2

Why This Matters

For procurement decisions, the target compound offers a structurally distinct 2-substitution vector (3-nitrobenzyl) compared to the well-characterized 2-(4-trifluoromethylphenyl) series, enabling exploration of differential selectivity and potency profiles in tankyrase drug discovery programs.

• [1] Johannes, J.W., et al. Design and Discovery of 2-Arylquinazolin-4-ones as Potent and Selective Inhibitors of Tankyrases. ACS Med. Chem. Lett. 2013, 4(12), 1173–1177. View Source
• [2] Caravella, J.A., et al. Co-crystal structures of 2-arylquinazolin-4-ones with TNKS-2. Diamond Light Source Publications, 2016. View Source

Antiproliferative Activity Differentiation by 2-Substituent

A study of sixteen 2-substituted quinazolin-4(3H)-ones evaluated across nine cancer cell lines demonstrated that antiproliferative potency is highly sensitive to the nature of the 2-substituent [1]. Compounds bearing 2-aryl substitutions showed moderate antiproliferative potency, with the most active analog bearing a 2-methoxyphenyl group together with a basic side chain, achieving a remarkable profile against the majority of tested cell lines [2]. The target compound incorporates a 2-(3-nitrobenzyl) group—a substitution pattern distinct from the 2-aryl and 2-alkyl series tested—combined with a 3-(2-methoxyphenyl) substituent. The presence of the nitro group on the benzyl moiety introduces an electron-withdrawing character not present in the most potent analogs from this study, suggesting a potentially differentiated antiproliferative profile that warrants direct comparative evaluation.

Antiproliferative SAR

Class-level

2‑(3‑nitrobenzyl) vs 2‑aryl/2‑alkyl; no direct IC₅₀

Differentiated antiproliferative SAR entry point

Electron‑withdrawing nitro may alter cell‑based profile

Evidence Dimension	Antiproliferative activity across cancer cell line panel
Target Compound Data	Not directly tested in this panel; characterized by 2-(3-nitrobenzyl)-3-(2-methoxyphenyl) substitution
Comparator Or Baseline	2-Methoxyphenyl-substituted quinazolin-4-one with basic side chain: remarkable antiproliferative profile across majority of nine tested cell lines
Quantified Difference	No direct IC50 comparison available; differentiated by 2-(3-nitrobenzyl) vs. 2-aryl/2-alkyl substitution
Conditions	In vitro antiproliferative assay against nine human cancer cell lines

Why This Matters

The target compound represents a structurally distinct entry point for antiproliferative SAR expansion, with the nitrobenzyl substituent offering a functional handle for further derivatization not present in the most active 2-aryl or 2-alkyl analogs, making it a strategic procurement choice for medicinal chemistry optimization programs.

• [1] Hrast, M., et al. Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. Molecules 2023, 28(23), 7912. View Source
• [2] Hrast, M., et al. Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. Molecules 2023, 28(23), 7912. Compound 17 profiling. View Source

Nitro-Reducible Prodrug Potential and Metabolic Liability

Biotransformation studies of nitromethaqualone (3-(2-methoxy-4-nitrophenyl)-2-methylquinazolin-4-one) demonstrated that the nitro group is reduced to the corresponding amino derivative in both rats and humans, with subsequent partial acetylation and cleavage of the quinazolinone nucleus [1]. This metabolic pathway is specific to nitro-bearing quinazolinones and is absent in the parent methaqualone (lacking the nitro group), representing a class-level differentiation for nitro-substituted analogs. The target compound, bearing a 3-nitrobenzyl group at position 2 rather than a 2-methoxy-4-nitrophenyl group at position 3, presents a distinct nitro placement that may alter the rate and extent of nitroreductase-mediated metabolism compared to nitromethaqualone. However, the shared nitro functionality supports the hypothesis of a reducible metabolic handle, which is a differentiating feature relative to non-nitrated quinazolin-4-ones.

Nitro Metabolism

Class-level

Nitro reduced to amine; non‑nitrated analog lacks this pathway

Metabolic liability for prodrug design research

In vivo biotransformation data from nitromethaqualone

Evidence Dimension	Nitro group reduction and subsequent metabolic fate
Target Compound Data	Nitromethaqualone: nitro group reduced to amine in both rats and humans; quinazolinone nucleus cleavage observed
Comparator Or Baseline	Methaqualone: no nitro group; different metabolic pathway (no nitroreduction)
Quantified Difference	Qualitative difference: presence vs. absence of nitroreductase-mediated metabolic pathway
Conditions	In vivo biotransformation in rats and humans; metabolite identification by mass spectrometry

Why This Matters

The nitro group provides a metabolic liability that can be exploited for prodrug design or tissue-selective activation strategies, differentiating nitro-substituted quinazolin-4-ones from their non-nitrated counterparts for procurement in ADME/PK research programs.

• [1] van der Ven, P.M., et al. Biotransformation and excretion of nitromethaqualone in rats and humans. J. Pharm. Sci. 1979, 68(9), 1154–1157. View Source

Invertebrate Pest Control: 3-Arylquinazolin-4-one Patent Specificity

Patent US8765774 (BASF SE) claims 3-arylquinazolin-4-one compounds of formula I for combating invertebrate pests, covering a broad scope of substituents at positions 2 and 3, including aryl and substituted benzyl groups [1]. The target compound falls within the claimed generic scope due to its 3-(2-methoxyphenyl) and 2-(3-nitrobenzyl) substitution pattern. Related patent WO2010100189A1 further describes 3-arylquinazolin-4-one compounds with pesticidal activity against arthropod pests and nematodes [2]. The specific combination of a 2-methoxy substituent on the N3-phenyl ring and a 3-nitro substituent on the C2-benzyl group represents a differentiated substitution vector within this patent class, as most exemplified compounds feature halogen, alkyl, or unsubstituted phenyl groups at these positions. This structural novelty within an established pesticidal scaffold suggests potential for unique spectrum-of-activity or resistance-breaking properties relative to the exemplified analogs.

Patent Scope

Specification review

Falls within generic 3‑arylquinazolin‑4‑one pesticide claims

Novel substitution vector within patent class

Not among primary exemplified compounds; data to verify

Evidence Dimension	Patent coverage for invertebrate pest control activity
Target Compound Data	Falls within generic scope of 3-arylquinazolin-4-one patent claims; specific 2-(3-nitrobenzyl)-3-(2-methoxyphenyl) pattern not among primary exemplified compounds
Comparator Or Baseline	Exemplified compounds in US8765774: predominantly halogen-, alkyl-, and unsubstituted phenyl derivatives
Quantified Difference	Structural differentiation only; no comparative pesticidal activity data available
Conditions	Patent claims; invertebrate pest control assays (arthropods and nematodes)

Why This Matters

The target compound occupies a structurally novel niche within a commercially relevant patent space (BASF SE agrochemical portfolio), making it a valuable procurement choice for agrochemical discovery programs seeking to explore underexplored substitution vectors in the 3-arylquinazolin-4-one pesticide class.

• [1] Groß, S., et al. (BASF SE). 3-Arylquinazolin-4-one compounds for combating invertebrate pests. US Patent 8,765,774, issued July 1, 2014. View Source
• [2] Groß, S., et al. (BASF SE). 3-Arylquinazolin-4-one compounds for combating invertebrate pests. WO Patent 2010100189A1, published September 10, 2010. View Source

NMDA Receptor Subunit Selectivity: Quinazolin-4-one Antagonist Platform

Quinazolin-4-one derivatives containing the (E)-3-phenyl-2-styrylquinazolin-4(3H)-one backbone were identified as a novel class of non-competitive, voltage-independent NMDA receptor antagonists with greater than 100-fold selectivity for recombinant NMDA receptors over AMPA and kainate receptors [1]. Within this series, analogs achieved 50-fold selectivity for NR2C/D-containing receptors over NR2A/B-containing receptors [2]. The prototype compound CP-465,022 (3-(2-chlorophenyl)-2-styryl-6-fluoroquinazolin-4-one) demonstrated an IC50 of 36 nM against AMPA receptors [3]. While the target compound lacks the 2-styryl group critical for NMDA antagonist activity in this series, the shared quinazolin-4-one core with N3-aryl substitution provides a scaffold for exploring alternative receptor interactions. The 2-(3-nitrobenzyl) group introduces a benzyl linker (rather than styryl) and a nitro functionality, representing a distinct chemical space that may yield different pharmacological profiles compared to the well-characterized styryl series.

NMDA Scaffold

Class-level

2‑styryl series: >100‑fold NMDA selectivity; target has 2‑benzyl

Scaffold for exploring alternative receptor interactions

Structural departure from validated styryl motif

Evidence Dimension	NMDA receptor subunit selectivity and antagonist potency
Target Compound Data	Not directly tested; shares quinazolin-4-one core with N3-aryl substitution
Comparator Or Baseline	CP-465,022: IC50 = 36 nM (AMPA); (E)-3-phenyl-2-styryl series: >100-fold NMDA selectivity over AMPA/kainate; 50-fold NR2C/D selectivity over NR2A/B
Quantified Difference	Structural differentiation: 2-(3-nitrobenzyl) vs. 2-styryl; no direct pharmacological comparison available
Conditions	Recombinant NMDA, AMPA, and kainate receptor electrophysiology assays (Xenopus oocytes and HEK293 cells)

Why This Matters

The target compound provides a structurally differentiated entry point for exploring quinazolin-4-one-based ionotropic glutamate receptor modulation, with the nitrobenzyl group offering potential for distinct binding mode interactions compared to the extensively studied styryl series, supporting procurement for CNS drug discovery programs targeting novel NMDA receptor pharmacology.

• [1] Mosley, C.A., et al. Quinazolin-4-one derivatives: A novel class of noncompetitive NR2C/D subunit-selective N-methyl-D-aspartate receptor antagonists. J. Med. Chem. 2010, 53(15), 5476–5490. View Source
• [2] Mosley, C.A., et al. (2010). Selectivity data for NR2C/D vs. NR2A/B-containing NMDA receptors. J. Med. Chem. 53(15), 5476–5490. View Source
• [3] Welch, W.M., et al. Atropisomeric quinazolin-4-one derivatives are potent noncompetitive AMPA receptor antagonists. Bioorg. Med. Chem. Lett. 2001, 11(2), 177–181. View Source

Validated Research and Industrial Application Scenarios

Tankyrase/PARP Inhibitor Optimization via Nitro-Mediated Selectivity

Based on class-level evidence demonstrating that nitro-substituted quinazolin-4-ones achieve a pIC50 of 7.86 against TNKS2 (4.7-fold more potent than diol analogs) with high selectivity over other PARP family enzymes [1], this compound serves as a strategic starting point for structure-based optimization of tankyrase inhibitors. The 3-nitrobenzyl substituent can engage in unique interactions within the TNKS2 catalytic domain as confirmed by X-ray crystallography [2], providing a rational basis for fragment growth and selectivity engineering. Researchers can leverage this scaffold to explore the subsite between the mobile active site loop and the canonical nicotinamide binding site, a region identified as critical for achieving tankyrase selectivity over other PARPs [3]. The compound's differentiated substitution pattern relative to the well-characterized 8-methyl-2-(4-trifluoromethylphenyl) series [4] offers an opportunity to expand chemical space coverage in tankyrase drug discovery programs targeting WNT/β-catenin-driven cancers.

Antiproliferative SAR Expansion with a Structurally Distinct 2-Substituent

Given that 2-substituted quinazolin-4(3H)-ones exhibit highly substituent-dependent antiproliferative activity across nine cancer cell lines [1], this compound—featuring a unique 2-(3-nitrobenzyl) group absent from reported active series—provides an opportunity to probe novel SAR territory. The electron-withdrawing nitro group on the benzyl substituent may modulate cellular permeability, target engagement, or metabolic stability in ways distinct from the 2-aryl and 2-alkyl analogs that demonstrated the most potent antiproliferative profiles [2]. By incorporating this compound into focused screening libraries, medicinal chemistry teams can assess whether the 2-(3-nitrobenzyl) substitution vector yields differentiated cell line selectivity patterns or mechanisms of action compared to established quinazolin-4-one anticancer agents.

Agrochemical Discovery: Novel 3-Arylquinazolin-4-one for Pest Control

The compound falls within the claimed scope of BASF SE's 3-arylquinazolin-4-one pesticide patents (US8765774, WO2010100189A1) but features a 2-(3-nitrobenzyl)-3-(2-methoxyphenyl) substitution pattern not represented among primary exemplified compounds [1]. This structural novelty within an established pesticidal scaffold suggests potential for unique insecticidal or acaricidal activity profiles, including activity against resistant pest populations. Agrochemical discovery programs can use this compound to probe the SAR around nitro-substituted benzyl groups at position 2, a substitution vector not extensively explored in the patent literature [2]. The combination of electron-withdrawing (nitro) and electron-donating (methoxy) groups may confer favorable physicochemical properties for cuticular penetration or target site binding in arthropod pests.

CNS Probe Development for Ionotropic Glutamate Receptors

The quinazolin-4-one scaffold has been validated as a platform for developing non-competitive, subunit-selective NMDA receptor antagonists with >100-fold selectivity for NMDA receptors over AMPA/kainate receptors and 50-fold selectivity for NR2C/D over NR2A/B subtypes [1]. While the target compound lacks the 2-styryl moiety critical for activity in the characterized series, the 2-(3-nitrobenzyl) group introduces a distinct structural motif that may engage alternative binding sites or receptor subtypes. This compound can serve as a chemical probe for exploring whether benzyl-linked quinazolin-4-ones retain NMDA receptor modulatory activity, potentially opening new chemical space for developing subunit-selective glutamate receptor ligands for neurological indications including stroke, epilepsy, and schizophrenia [2].

Application

Selection Property

Validation Focus

Tankyrase pathway inhibition studies

Nitro‑substituted quinazolin‑4‑one scaffold

TNKS2 selectivity and PARP family profiling

Antiproliferative cell‑model SAR studies

Electronically distinct 2‑(3‑nitrobenzyl) group

Cell line selectivity and mechanism‑of‑action endpoints

Agrochemical pest control screening

Underexplored 3‑arylquinazolin‑4‑one substitution

Insecticidal spectrum and resistance profile

CNS receptor modulation research

Non‑styryl benzyl‑linked quinazolin‑4‑one

NR2C/D subunit selectivity and binding mode

• [1] Bosetti, C., et al. Substitutions at the C-8 position of quinazolin-4-ones improve the potency of nicotinamide site binding tankyrase inhibitors. Eur. J. Med. Chem. 2025, 288, 117397. View Source
• [2] Bosetti, C., et al. (2025). X-ray crystallography data for EXQ-2d bound to TNKS2. Eur. J. Med. Chem. 288, 117397. View Source
• [3] Bosetti, C., et al. (2025). Identification of subsite between mobile active site loop and canonical nicotinamide binding site. Eur. J. Med. Chem. 288, 117397. View Source
• [4] Johannes, J.W., et al. Design and Discovery of 2-Arylquinazolin-4-ones as Potent and Selective Inhibitors of Tankyrases. ACS Med. Chem. Lett. 2013, 4(12), 1173–1177. View Source